Cas no 226085-03-6 (1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester
• CAS No: 226085-03-6
• MF: C₂₈H₅₄N₄O₆
• MW: 542.751568317413
• CID: 1411113
• Update Time: 2024-08-15

1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester
• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, 1,4,8-tris(1,1-dimethylethyl) ester

• Inchi： 1S/C28H54N4O6/c1-26(2,3)36-23(33)20-30-15-11-16-32(22-25(35)38-28(7,8)9)19-18-31(14-10-12-29-13-17-30)21-24(34)37-27(4,5)6/h29H,10-22H2,1-9H3
• InChI Key： RQPZONIVSLIHFZ-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)(C)C)=O)CCCNCCN(CC(OC(C)(C)C)=O)CCCN(CC(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 542.40462

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Melting Point: 183-185 °C
• Boiling Point: 586.3±50.0 °C(Predicted)
• PSA: 100.65
• pka: 10.04±0.20(Predicted)